Cas no 150482-72-7 ((S)-3-Amino-2(benzylamino)propan-1-ol)

(S)-3-Amino-2(benzylamino)propan-1-ol structure
150482-72-7 structure
Product Name:(S)-3-Amino-2(benzylamino)propan-1-ol
CAS No:150482-72-7
MF:C10H16N2O
MW:180.246842384338
MDL:MFCD06658297
CID:99872
PubChem ID:10103767
Update Time:2025-04-18

(S)-3-Amino-2(benzylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,3-amino-2-[(phenylmethyl)amino]-, (R)- (9CI)
    • (S)-3-AMINO-2(BENZYLAMINO)PROPAN-1-OL,
    • 3-amino-2-(benzylamino)propan-1-ol
    • (2S)-3-AMINO-2-[BENZYLAMINO]PROPAN-1-OL
    • (R)-3-AMINO-2(BENZYLAMINO)PROPAN-1-OL
    • 3-amino-2(R)-(benzylamino)propan-1-ol
    • 3-amino-2-[(phenylmethyl)amino]-1-propanol
    • 3-azanyl-2-[(phenylmethyl)amino]propan-1-ol
    • 3(R)-AMINO-2-BENZYLAMINO-PROPAN-1-OL
    • 1-Propanol, 3-amino-2-[(phenylmethyl)amino]-, (R)- (9CI)
    • AKOS006291811
    • CS-0447148
    • 150482-72-7
    • (2R)-3-amino-2-(benzylamino)propan-1-ol
    • A809050
    • (R)-3-amino-2-(benzylamino)propan-1-ol
    • (S)-3-Amino-2(benzylamino)propan-1-ol
    • MDL: MFCD06658297
    • Inchi: 1S/C10H16N2O/c11-6-10(8-13)12-7-9-4-2-1-3-5-9/h1-5,10,12-13H,6-8,11H2/t10-/m1/s1
    • InChI Key: OFWZWVVLWDIRJQ-SNVBAGLBSA-N
    • SMILES: OC[C@@H](CN)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 180.12600
  • Monoisotopic Mass: 180.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0
  • Topological Polar Surface Area: 58.3A^2

Experimental Properties

  • PSA: 58.28000
  • LogP: 1.18700

(S)-3-Amino-2(benzylamino)propan-1-ol Pricemore >>

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